Cas no 91552-65-7 (2,5-Diisopropylaniline)

• Product Name: 2,5-Diisopropylaniline
• CAS No: 91552-65-7
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD20691378
• CID: 1964640
• PubChem ID: 15442601
• Update Time: 2025-10-28

2,5-Diisopropylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,5-bis(1-methylethyl)-
• Oprea1_125023
• E79802
• 2,5-Bis(1-methylethyl)benzenamine;
• EN300-116060
• 2,5-di(propan-2-yl)aniline
• 91552-65-7
• 2,5-diisopropylaniline
• 2,5-bis(propan-2-yl)aniline
• SCHEMBL2244195
• NBIUVZLUCMDFPH-UHFFFAOYSA-N
• 2,5-Diisopropylaniline

• MDL： MFCD20691378
• Inchi： 1S/C12H19N/c1-8(2)10-5-6-11(9(3)4)12(13)7-10/h5-9H,13H2,1-4H3
• InChI Key： NBIUVZLUCMDFPH-UHFFFAOYSA-N
• SMILES： NC1C=C(C=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 177.151749610Da
• Monoisotopic Mass: 177.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2,5-Diisopropylaniline

2,5-Diisopropylaniline (CAS No. 91552-65-7): Properties, Applications, and Market Insights

2,5-Diisopropylaniline (CAS No. 91552-65-7) is a specialized aromatic amine compound widely used in organic synthesis and industrial applications. This compound, also known as 2,5-bis(isopropyl)aniline, features a benzene ring substituted with two isopropyl groups at the 2 and 5 positions, along with an amino group. Its unique structure makes it valuable for producing high-performance materials, dyes, and pharmaceutical intermediates.

The chemical properties of 2,5-Diisopropylaniline include a molecular formula of C12H19N and a molecular weight of 177.29 g/mol. It typically appears as a colorless to pale yellow liquid with a characteristic amine odor. The compound exhibits moderate solubility in organic solvents such as ethanol, acetone, and ether, while being less soluble in water. Its stability under normal conditions makes it suitable for various synthetic processes.

One of the key applications of 2,5-Diisopropylaniline is in the production of advanced azo dyes and pigments. The compound serves as a crucial intermediate in synthesizing dyes with excellent lightfastness and thermal stability, which are highly sought after in the textile and coatings industries. Additionally, its role in pharmaceutical research is gaining attention, particularly in the development of novel drug candidates and bioactive molecules.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of 2,5-Diisopropylaniline. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with the growing demand for eco-friendly chemical processes in industries worldwide.

The market demand for 2,5-Diisopropylaniline is influenced by its diverse applications. In the agrochemical sector, it is used to synthesize herbicides and plant growth regulators. Meanwhile, the electronics industry leverages its properties for developing conductive polymers and advanced materials. As industries continue to innovate, the compound's versatility ensures its relevance in cutting-edge technologies.

Quality control and analytical testing of 2,5-Diisopropylaniline are critical for ensuring its performance in end-use applications. Techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify purity and identify impurities. These methods help maintain consistent quality across batches.

For researchers and manufacturers seeking high-purity 2,5-Diisopropylaniline, sourcing from reputable suppliers is essential. The compound is available in various grades, including technical grade for industrial use and reagent grade for laboratory applications. Proper storage conditions—such as cool, dry environments away from oxidizing agents—ensure long-term stability.

Future prospects for 2,5-Diisopropylaniline (CAS 91552-65-7) include potential breakthroughs in material science and nanotechnology. Its structural features make it a candidate for designing novel polymers and nanocomposites with tailored properties. As industries prioritize innovation, this compound is poised to play a pivotal role in next-generation technologies.

In summary, 2,5-Diisopropylaniline is a versatile and valuable chemical with broad applications across multiple industries. Its unique properties, combined with ongoing research into sustainable production methods, underscore its importance in modern chemistry. Whether for dyes, pharmaceuticals, or advanced materials, this compound continues to drive innovation and meet evolving market needs.